Cas no 315228-68-3 (6-methyl-3-Quinolinamine)

6-methyl-3-Quinolinamine structure
6-methyl-3-Quinolinamine structure
Product Name:6-methyl-3-Quinolinamine
CAS No:315228-68-3
MF:C10H10N2
MW:158.199801921844
CID:301123
PubChem ID:22148879
Update Time:2025-04-19

6-methyl-3-Quinolinamine Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-3-Quinolinamine
    • 3-Amino-6-methylquinoline
    • 3-Quinolinamine,6-methyl-
    • 6-methylquinolin-3-amine
    • FT-0756804
    • 3-Quinolinamine,6-methyl-(9CI)
    • 315228-68-3
    • EN300-361796
    • 3-amino-6-methylquinolin
    • QDPBVCBIVGJSGZ-UHFFFAOYSA-N
    • SCHEMBL2002584
    • SB68012
    • AT35256
    • J-518930
    • Inchi: 1S/C10H10N2/c1-7-2-3-10-8(4-7)5-9(11)6-12-10/h2-6H,11H2,1H3
    • InChI Key: QDPBVCBIVGJSGZ-UHFFFAOYSA-N
    • SMILES: N1C=C(C=C2C=C(C)C=CC=12)N

Computed Properties

  • Exact Mass: 158.0845
  • Monoisotopic Mass: 158.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.91

6-methyl-3-Quinolinamine Pricemore >>

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Enamine
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